N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide

• Molecular Formula: C17H27N3O3
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-(4-ethylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C17H27N3O3/c1-4-19-9-11-20(12-10-19)8-7-17(21)18-15-6-5-14(22-2)13-16(15)23-3/h5-6,13H,4,7-12H2,1-3H3,(H,18,21)
• InChI Key: UBMNVUXPKLTOKF-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CCC(=O)NC2=C(C=C(C=C2)OC)OC

Description

N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide, also known as TAK-659, is a small molecule inhibitor that targets protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, which plays a critical role in the development and activation of B-cells. Inhibition of BTK has been shown to have therapeutic potential in the treatment of various B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide binds to the ATP-binding site of BTK and inhibits its activity, which leads to downstream inhibition of the B-cell receptor signaling pathway. This results in decreased B-cell proliferation, survival, and migration, as well as decreased production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been shown to have potent anti-tumor activity in preclinical models of B-cell malignancies, including CLL, MCL, and DLBCL. In addition to its anti-proliferative and pro-apoptotic effects on B-cells, N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has also been shown to inhibit the activation of other immune cells, such as T-cells and natural killer cells, which may contribute to its anti-tumor activity. N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has also been shown to have anti-inflammatory effects in preclinical models of rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide is its high selectivity for BTK, which minimizes off-target effects and reduces the risk of toxicity. N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has also demonstrated good pharmacokinetic properties, with favorable oral bioavailability and tissue distribution. However, N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has shown limited efficacy in some preclinical models of B-cell malignancies, and resistance to BTK inhibitors can develop over time. In addition, N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide may have potential drug-drug interactions with other medications that are metabolized by the same cytochrome P450 enzymes.

Future Directions

For research on N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide include further optimization of its synthesis and purification methods to improve yields and purity. In addition, clinical trials are ongoing to evaluate the safety and efficacy of N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide in patients with various B-cell malignancies and autoimmune diseases. Further studies are also needed to investigate the potential of N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide in combination with other targeted therapies, such as venetoclax and lenalidomide. Finally, the development of biomarkers to predict response to N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide and other BTK inhibitors may help to identify patients who are most likely to benefit from these therapies.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide involves the reaction of 2,4-dimethoxybenzaldehyde with 4-ethylpiperazine in the presence of sodium borohydride. The resulting intermediate is then reacted with 3-chloropropanoic acid to yield N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide. The overall synthesis is a multi-step process that requires careful optimization of reaction conditions and purification steps to achieve high yields and purity.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has been shown to effectively inhibit BTK activity and suppress B-cell proliferation and survival. N-(2,4-dimethoxyphenyl)-3-(4-ethyl-1-piperazinyl)propanamide has also demonstrated synergistic effects with other targeted therapies, such as venetoclax and lenalidomide, in preclinical models of CLL and MCL.